Cas no 892358-49-5 (6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 892358-49-5
• MF: C₂₂H₁₃FN₄O₂
• MW: 384.362627744675
• CID: 5439562
• Update Time: 2025-10-19

6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(3-nitrophenyl)-3-phenylpyrazolo[4,3-c]quinoline
• 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C22H13FN4O2/c23-19-11-5-10-17-21(19)24-13-18-20(14-6-2-1-3-7-14)25-26(22(17)18)15-8-4-9-16(12-15)27(28)29/h1-13H
• InChI Key： QYKURNRXTVEQNS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2F)C2N(C3=CC=CC([N+]([O-])=O)=C3)N=C(C3=CC=CC=C3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

6-Fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline: A Comprehensive Overview

6-Fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, also known by its CAS Registry Number 892358-49-5, is a highly specialized heterocyclic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazoloquinolines, which have garnered considerable attention due to their unique structural features and promising biological activities. The molecule incorporates a pyrazolo[4,3-c]quinoline scaffold, which is a fused bicyclic system combining a pyrazole ring with a quinoline moiety. This structural arrangement provides a platform for diverse functional groups, enhancing its versatility in various applications.

The synthesis of 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline typically involves multi-step organic reactions, often employing advanced methodologies such as Suzuki coupling or Ullmann coupling to construct the heterocyclic core. The introduction of substituents like the fluoro group at position 6 and the nitrophenyl group at position 1 is crucial for tuning the compound's physicochemical properties and biological activity. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Pyrazoloquinolines have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral effects. For instance, studies have demonstrated that certain derivatives of this class can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for treating conditions like arthritis or neurodegenerative diseases. Additionally, their ability to modulate cellular signaling pathways associated with cancer progression highlights their potential as anticancer agents.

Recent research has also explored the use of 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline in the development of novel antibiotics. Given the growing threat of antibiotic resistance, there is an urgent need for new compounds that can combat multidrug-resistant pathogens. Preliminary studies suggest that this compound exhibits potent antimicrobial activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Its mechanism of action appears to involve interference with bacterial cell wall synthesis or DNA replication processes.

In addition to its therapeutic applications, this compound has found utility in chemical biology as a tool for studying protein-protein interactions. The unique structure of pyrazoloquinolines allows them to act as scaffolds for designing molecules that can modulate specific protein interactions implicated in various diseases. For example, researchers have utilized this compound as a probe to investigate the role of certain kinases in cancer cell proliferation.

The pharmacokinetic properties of 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline are another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics is essential for optimizing its therapeutic potential. Recent studies using in vitro models have provided insights into its stability and bioavailability, paving the way for preclinical testing.

In conclusion, CAS No 892358-49-5, or 6-fluoro-1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, represents a cutting-edge molecule with multifaceted applications in drug discovery and chemical biology. Its unique structure and diverse functional groups make it an attractive candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its biological activities and pharmacokinetic profiles, this compound holds great promise for advancing the field of medicinal chemistry.